Cas no 1134-47-0 (Baclofen)

Baclofen is γ- The lipophilic derivative of aminobutyric acid (GABA) is an orally effective and selective agonist of metabotropic GABAB receptor (gababr) Baclofen can mimic the action of GABA and produce slow presynaptic inhibition through GABAB receptors Baclofen has high blood brain barrier permeability Baclofen has the potential to be used in the study of muscle spasm

Baclofen structure

Product Name:Baclofen

CAS No:1134-47-0

Molecular Formula:C₁₀H₁₂CLNO₂

Molecular Weight:213.66

MDL:MFCD00055143

CID:40894

PubChem ID:2284

Baclofen Properties

Names and Identifiers

- Baclofen
- (+/-)-beta(Aminomethyl)-4-chlorobenzenepropanoic acid, Lioresal
- 4-amino-3-(4-chlorophenyl)butyric acid
- Atrofen
- beta-(4-chlorophenyl)gaba
- beta-(4-chlorophenyl)-gamma-aminobutyric acid
- ba 34647
- baclon
- beta-(aminomethyl)-4-chlorobenzenepropanoic acid
- beta-(aminomethyl)-p-chlorohydrocinnamic acid
- c 34647ba
- ciba 34,647-ba
- Lioresal
- gamma-amino-beta-(p-chlorophenyl)butyric acid
- 4-Amino-3-(4-chlorophenyl)butyric Acid, Baclofen
- (±)-Baclofen
- (RS)-Baclofen
- 4-Amino-3-(4-chlorophenyl)butanoic acid
- RS-Bacolfen
- (+/-)-Baclofen (USP grade)
- Clofen
- Lioresa
- (±)-β-(Aminomethyl)-4-chlorobenzenepropanoic acid
- 4-Amino-3-(4-chlorophenyl)butyric Acid
- Spectrum5_000852
- HMS2091M03
- Baclofeno (INN-Spanish)
- BPBio1_000012
- N-BOC-(2S,3S)-2-HYDROXY-3-AMINO-5-METHYLHEXANOICACID
- Baclofeno [INN-Spanish]
- CX1358
- 1134-47-0
- (RS)-4-Amino-3-(4-chlorophenyl)buta noic acid
- SPECTRUM1500135
- SPBio_000044
- BACLOFEN [JAN]
- FT-0662468
- Baclofen, United States Pharmacopeia (USP) Reference Standard
- Oprea1_440627
- AB00051921
- Butanoic acid, 4-amino-3-(4-chlorophenyl)-
- CHEBI:2972
- PCP-GABA
- NCGC00015156-13
- (+/-)-Baclofen, >=98% (TLC), solid
- NCGC00015156-11
- NSC755906
- NCGC00015156-05
- NSC 755906
- (y)-Baclofen
- CIBA BA 34647
- B3343
- beta-(p-Chlorophenyl)-gamma-aminobutyric acid
- NCGC00015156-07
- HMS3712A12
- (.+/-.)-Baclofen
- EN300-118715
- Baclofen (Intrathecal)
- DivK1c_000001
- SR-01000000107-2
- EX-A1378
- Prestwick3_000085
- STX209; STX-209; STX 209; D-Baclofen; Arbaclofen
- H789N3FKE8
- HS-1001
- BACLOFEN (MART.)
- SPBio_001949
- Apo-Baclofen
- .beta.-(Aminomethyl)-p-chlorohydrocinnamic acid
- IDI1_000001
- Baclofene
- (3RS)-4-Amino-3-(4-chlorophenyl)butanoic acid
- Baclofen, British Pharmacopoeia (BP) Reference Standard
- LYVISPAH
- D00241
- NSC329137
- Baclofen, European Pharmacopoeia (EP) Reference Standard
- OZOBAX
- C10H12ClNO2
- BRD-A84174873-001-05-2
- B 5399
- Baclofen (USAN:USP:INN:BAN:JAN)
- ( inverted question mark)-Baclofen
- Baclofen; (3RS)-4-Amino-3-(4-chlorophenyl)butanoic acid
- SMR000058294
- FLEQSUVY
- NSC-755906
- Hydrocinnamic acid, .beta.-(aminomethyl)-p-chloro-
- (+/-)-beta-(Aminomethyl)-4-chlorobenzenepropanoic acid
- NCGC00015156-26
- IPX056
- Lioresal (baclofen)
- NCGC00015156-12
- (+-)-Baclofen
- Baclofen [USAN:USP:INN:BAN:JAN]
- MFCD01321057
- Baclofene (INN-French)
- BACLOFEN [VANDF]
- NCGC00015156-15
- Gabalon
- HMS2095A12
- UPCMLD-DP142:001
- DL-Baclofen
- KBio3_001380
- HMS3260B07
- J-002965
- EU-0100163
- Baclofen Injection
- NCGC00024579-05
- BACLOFEN [MART.]
- BRN 2104494
- F2173-1127
- Prestwick_85
- Pharmakon1600-01500135
- HMS500A03
- HYDROCINNAMIC ACID, beta-(AMINOMETHYL)-p-CHLORO-
- KBio2_000466
- SDCCGSBI-0050151.P005
- BACLOFEN [USAN]
- NSC-329137
- (+)-Baclofen; (L)-Baclofen
- Baclofene [INN-French]
- SR-01000000107-8
- IPX 056
- Spectrum2_000092
- BACLOFEN (USP MONOGRAPH)
- .gamma.-Amino-.beta.-(p-chlorophenyl)butyric acid
- Q413717
- NCGC00015156-28
- Spectrum_000066
- BACLOFEN [USP-RS]
- BACLOFEN (EP MONOGRAPH)
- s4840
- CCRIS 3722
- UPCMLD-DP142
- BCP11844
- MLS000028480
- HMS1920E21
- Baclofen 0.5 mg/ml in Methanol
- BACLOFEN [EP MONOGRAPH]
- Kemstro (TN)
- DL-4-Amino-3-p-chlorophenylbutanoic acid
- AKOS005174692
- SY052300
- HY-B0007
- MB00475
- Prestwick1_000085
- .beta.-(4-Chlorophenyl)gaba
- SR-01000000107-4
- Lioresal Intrathecal
- Ba-34647
- .beta.-(Aminomethyl)-4-chlorobenzenepropanoic acid
- Lopac0_000163
- Tox21_500163
- DTXSID5022641
- (.+/-.)-Baklofen
- Baclofen (R,S)
- Baclofenum
- Prestwick2_000085
- Biomol-NT_000251
- NCGC00015156-06
- (+/-)-BACLOFEN
- KBioGR_000650
- KBio2_005602
- 4-Amino-3-(p-chlorophenyl)butyric acid
- Tox21_110090
- Gablofen
- Benzenepropanoic acid, beta-(aminomethyl)-4-chloro-
- CCG-38910
- BPBio1_000750
- BB166152
- Baclofen, 1mg/ml in Acetonitrile/Water : 1/1
- Baclofenum [INN-Latin]
- BACLOFEN [ORANGE BOOK]
- HB0953
- 4-amino-3-(4-chlorophenyl)-butanoic acid
- SCHEMBL19333
- Chlorophenyl GABA
- BSPBio_000010
- BSPBio_001880
- SB67382
- NCGC00024579-06
- FT-0662469
- 4-Amino-3-(4-chlorophenyl)butanoicacid
- M01382
- Kemstro
- (RS)-Amino-3-(4-chlorophenyl)butyric acid
- HMS1568A12
- NS00007882
- Benzenepropanoic acid, .beta.-(aminomethyl)-4-chloro-
- KBio2_003034
- Ba-34,647
- (?)-Baclofen
- .beta.-(p-Chlorophenyl)-.gamma.-aminobutyric acid
- Baclofeno
- SBI-0050151.P004
- Spectrum3_000310
- (RS)-4-Amino-3-(4-chlorophenyl)butanoic acid
- AB00051921_16
- Baclofen Lioresal 4-Amino-3-(4-chlorophenyl)butyric acid
- M03BX01
- GTPL1084
- KBio1_000001
- BCP32777
- Baclofen, Pharmaceutical Secondary Standard; Certified Reference Material
- SY023865
- CAS-1134-47-0
- EINECS 214-486-9
- BACLOFEN [USP MONOGRAPH]
- L000002
- BACLOFEN [WHO-DD]
- baclofen o
- KBioSS_000466
- BACLOFEN (USP-RS)
- GABA, Chlorophenyl
- NCGC00015156-08
- Baclofenum (INN-Latin)
- NCGC00024579-03
- DB00181
- UNII-H789N3FKE8
- SMP1_000036
- NCGC00015156-04
- CHEMBL701
- Prestwick0_000085
- SR-01000000107
- Baclofen (JP17/USP/INN)
- (+/-)-ss-(Aminomethyl)-4-chlorobenzenepropanoic acid
- BDBM24182
- DTXCID002641
- BETA-P-CHLOROPHENYL-GABA
- FT-0622547
- Baclophen
- (R,S)-Baclofen
- Tox21_110090_1
- MFCD00055143
- BACLOFEN [INN]
- Spectrum4_000245
- NCGC00024579-04
- NCGC00260848-01
- SR-01000000107-6
- NCGC00023843-03
- LP00163
- AC-4530
- (+/- )-beta-(Aminomethyl)-4-chlorobenzenepropanoic acid
- (A+/-)-Baclofen
- BACLOFEN [MI]
- NINDS_000001
- Lioresal (TN)
- 4-Amino-3-(4-chlorophenyl)butanoic acid #
- beta-(Aminomethyl)-p-chlorohydrocinnamic acid
- Ba 34647
- Baclofen (JP18/USP/INN)
- BBL010735
- (RS)-BACLOFEN
- gamma-Amino-beta-(p-chlorophenyl)butyric acid
- beta-(4-Chlorophenyl)gaba
- 4-Amino-3-(4-chlorophenyl)butyric acid
- baclofen
- C 34647Ba
- Baclon
- 4-AMINO-3(4-CHLOROPHENYL)BUTYRIC ACID
- ALBB-014712
- STK535284
- Ciba 34,647-Ba
- beta-(Aminomethyl)-4-chlorobenzenepropanoic acid
- BRD-A84174873-003-07-4
- MDL： MFCD00055143
- InChIKey： KPYSYYIEGFHWSV-UHFFFAOYSA-N
- Inchi： 1S/C10H12ClNO2/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)
- SMILES： O=C(O)CC(C1=CC=C(Cl)C=C1)CN

Computed Properties

Exact Mass: 213.05600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 213.056
Heavy Atom Count: 14
Complexity: 191
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 63.3A^2

Experimental Properties

LogP: 2.55730
PSA: 63.32000
Merck: 937
Refractive Index: 1.5500 (estimate)
Water Partition Coefficient: Soluble in dilute NaOH or dilute HCl. Soluble in water at approximately 4mg/ml at pH 7.6
Boiling Point: 364.3±32.0 °C at 760 mmHg
Melting Point: 208°C(lit.)
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: 174.1±25.1 °C
Solubility: 1 M HCl: 50 mg/mL
Color/Form: Powder
Solubility: Soluble in hot water, its aqueous solution is neutral, almost insoluble in ethanol, ether, acetone and other organic solvents, and easily soluble in acidic and alkaline aqueous solutions.
Density: 1.2069 (rough estimate)

Baclofen Security Information

Symbol:
RTECS：MW5084200
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： 53-22-36/37/39-45-52-36-26
Packing Group：III
Packing Group：III
Risk Phrases：R61; R25; R36/37/38; R42/43
Hazard Level：6.1(b)
Dangerous goods sign：
Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Statement： H301-H315-H317-H319-H334
Warning Statement： P261-P264-P270-P272-P280-P284-P301+P310+P330-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P305+P351+P338+P337+P313-P405-P501
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： R61;R25;R36/37/38;R42/43
Signal Word：Danger
Toxicity：LD50 in male mice, rats (mg/kg): 45, 78 i.v.; 103, 115 s.c.; 200, 145 orally (Tadokoro)
HazardClass：6.1

Baclofen Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Baclofen Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003OF5-1mg	Baclofen	1134-47-0	98%	1mg	$4.00	2025-02-20
A2B Chem LLC	AB70817-1mg	4-Amino-3-(4-chlorophenyl)butanoic acid	1134-47-0	98%	1mg	$4.00	2024-04-20
Aaron	AR003ONH-1g	Baclofen	1134-47-0	98%	1g	$4.00	2025-01-22
abcr	AB261309-1 g	Baclofen, 97%; .	1134-47-0	97%	1 g	€74.20	2023-07-20
Ambeed	A190802-1mg	4-Amino-3-(4-chlorophenyl)butanoic acid	1134-47-0	98%	1mg	$5.0	2024-04-26
AstaTech	CX1358-5/G	BACLOFEN	1134-47-0	99%	5g	$59	2023-09-15
Cooke Chemical	A8440312-1G	(±)-Baclofen	1134-47-0	≥98.0%	1g	RMB 40.80	2025-02-21
Enamine	EN300-118715-0.05g	4-amino-3-(4-chlorophenyl)butanoic acid	1134-47-0	95%	0.05g	$19.0	2023-07-08
FUJIFILM	029-10261-1g	Baclofen	1134-47-0		1g	JPY 9000	2023-09-15
Key Organics Ltd	HS-1001-1MG	Baclofen	1134-47-0	>97%	1mg	£36.00	2025-02-08

Baclofen Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:1134-47-0)

MR./MRS.:ZHENG YU HAN

Phone:15107128801

Email:1400818899@qq.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:1134-47-0)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Wuhan DCSK Chemical Reagent Co., LTD

Audited Supplier

(CAS:1134-47-0)

MR./MRS.:WANG NV SHI

Phone:13545255233

Email:2851686513@qq.com

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:1134-47-0)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:1134-47-0)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:1134-47-0)

MR./MRS.:WANG JING LI

Phone:13207195831

Email:wjyxxjl@foxmail.com

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:1134-47-0)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

Baclofen Related Literature

1. Modified-amino acid/peptide pyrimidine analogs: synthesis, structural characterization and DFT studies of N-(pyrimidyl)gabapentine and N-(pyrimidyl)baclofen

Angel García-Raso,Angel Terrón,Juan J. Fiol,Adela López-Zafra,Bárbara Massanet,Antonio Frontera,Miquel Barceló-Oliver New J. Chem. 2021 45 22053
2. β-Substituted γ-butyrolactams from mucochloric acid: synthesis of (±)-baclofen and other γ-aminobutyric acids and useful building blocks

Kallolmay Biswas,Rajesh Gholap,Padakanti Srinivas,Sachin Kanyal,Koushik Das Sarma RSC Adv. 2014 4 2538
3. Multicomponent crystals of baclofen with acids and bases—conformational flexibility and synthon versatility

Ramokone Junia Malapile,Kudzanai Nyamayaro,Luigi R. Nassimbeni,Nikoletta B. Báthori CrystEngComm 2021 23 91
4. Fluorodensitometric determination of baclofen

Lale Ersoy Analyst 1990 115 1559
5. Water-compatible surface imprinting of ‘baclofen’ on silica surface for selective recognition and detection in aqueous solution

Nazia Tarannum,Meenakshi Singh Anal. Methods 2012 4 3019
6. Are gamma amino acids promising tools of crystal engineering? – Multicomponent crystals of baclofen

Nikoletta B. Báthori,Ornella E. Y. Kilinkissa CrystEngComm 2015 17 8264
7. Determination of baclofen and vigabatrin by microchip electrophoresis with fluorescence detection: application of field-enhanced sample stacking and dynamic pH junction

Abdallah M. Zeid,Noritada Kaji,Jenny Jeehan M. Nasr,Fathalla Belal,Mohamed I. Walash,Yoshinobu Baba New J. Chem. 2018 42 9965
8. A multichannel neural probe with embedded microfluidic channels for simultaneous in vivo neural recording and drug delivery

Hyunjoo J. Lee,Yoojin Son,Jeongyeon Kim,C. Justin Lee,Eui-Sung Yoon,Il-Joo Cho Lab Chip 2015 15 1590
9. Fluorimetric determination of baclofen [γ-amino-β-(p-chlorophenyl)butyric acid]

Lale Ersoy Analyst 1985 110 881
10. Determination of baclofen in human plasma and urine by high-performance liquid chromatography with fluorescence detection

Sedat Tosuno?lu,Lale Ersoy Analyst 1995 120 373

1134-47-0 (Baclofen) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:1134-47-0)Baclofen

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:1134-47-0)Baclofen

Purity:99%

Quantity:100g

Price($):208.0

Cas no 1134-47-0 (Baclofen)

Baclofen Properties

Names and Identifiers

Computed Properties

Experimental Properties

Baclofen Security Information

Baclofen Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Baclofen Pricemore >>

Baclofen Suppliers

Baclofen Related Literature

1134-47-0 (Baclofen) Related Products